Cas no 62532-98-3 (2-Amino-4'-bromo-1,1'-biphenyl.)

• Product Name: 2-Amino-4'-bromo-1,1'-biphenyl.
• CAS No: 62532-98-3
• MF: C₁₂H₁₀BrN
• MW: 248.118502140045
• MDL: MFCD10574852
• CID: 829936
• PubChem ID: 11368633
• Update Time: 2025-04-19

2-Amino-4'-bromo-1,1'-biphenyl. Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4'-bromo-1,1'-biphenyl.
• 2-(4-bromophenyl)aniline
• 2-Amino-4'-bromo-1,1'-biphenyl
• 4'-BROMO-BIPHENYL-2-YLAMINE
• [1,1'-Biphenyl]-2-amine, 4'-bromo-
• 2-(4-bromo-phenyl)-aniline
• 2-(4-bromophenyl)phenylamine
• 2-amino-4'-bromo-biphenyl
• 4'-Brom-biphenyl-2-ylamin
• 4'-bromo-1,1'-biphenyl-2-yl-amine
• 4'-bromo-2-aminobiphenyl
• AGN-PC-007PJJ
• SureCN918265
• DTXSID70463789
• A1-02933
• 2-(4'-bromophenyl)aniline
• 4'-bromobiphenyl-2-ylamine
• 62532-98-3
• UTCNKGRSWYBETH-UHFFFAOYSA-N
• DB-093229
• 4'-Bromo-[1,1'-biphenyl]-2-amine
• BS-29227
• SY076540
• MFCD10574852
• 4 inverted exclamation mark -Bromo-[1,1 inverted exclamation mark -biphenyl]-2-amine
• A12703
• SCHEMBL918265
• AKOS013202205

• MDL： MFCD10574852
• Inchi： 1S/C12H10BrN/c13-10-7-5-9(6-8-10)11-3-1-2-4-12(11)14/h1-8H,14H2
• InChI Key： UTCNKGRSWYBETH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 246.9997
• Monoisotopic Mass: 246.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.432
• Boiling Point: 354.8°C at 760 mmHg
• Flash Point: 168.4°C
• Refractive Index: 1.644
• PSA: 26.02